Cas no 857412-07-8 (4,6(1H,5H)-Pyrimidinedione, 2,5-dimethyl-)

• Product Name: 4,6(1H,5H)-Pyrimidinedione, 2,5-dimethyl-
• CAS No: 857412-07-8
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 822627
• PubChem ID: 118703351
• Update Time: 2025-04-19

4,6(1H,5H)-Pyrimidinedione, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione, 2,5-dimethyl-
• 2,5-Dimethyl-1H-pyrimidin-4,6-dion
• 857412-07-8
• 2,5-dimethyl-1H-pyrimidine-4,6-dione
• 2,5-dimethylpyrimidine-4,6(1H,5H)-dione
• A849387

• Inchi： 1S/C6H8N2O2/c1-3-5(9)7-4(2)8-6(3)10/h3H,1-2H3,(H,7,8,9,10)
• InChI Key： VKYFYFKZVDRIQF-UHFFFAOYSA-N
• SMILES： O=C1C(C(N=C(C)N1)=O)C

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• PSA: 58.53000
• LogP: -0.53830